Cas no 2172111-20-3 (6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172111-20-3
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 5943159
• PubChem ID: 165520787
• Update Time: 2025-05-22

6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one
• 2172111-20-3
• EN300-1452343

• Inchi： 1S/C13H15N5O2/c14-11-10(9-1-3-15-4-2-9)12(19)17-13(16-11)18-5-7-20-8-6-18/h1-4H,5-8H2,(H3,14,16,17,19)
• InChI Key： WMYRWOTZRYCUEL-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(=C(C3C=CN=CC=3)C(N2)=O)N)CC1

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.8Ų

Additional information on 6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one

6-Amino-2-(Morpholin-4-yl)-5-(Pyridin-4-yl)-3,4-Dihydropyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 2172111-20-3, known as 6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are well-known for their diverse biological activities and potential therapeutic applications. The dihydropyrimidinone core of this molecule serves as a versatile scaffold for the attachment of various functional groups, including the morpholine ring and the pyridine moiety, which contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of 6-amino substituents in modulating the pharmacokinetic and pharmacodynamic profiles of dihydropyrimidinones. The presence of the morpholine group at the 2-position has been shown to enhance solubility and stability, while the pyridine ring at position 5 introduces additional electronic effects that can influence binding affinity to target proteins. These structural features make this compound a promising candidate for drug development, particularly in the areas of oncology and neurodegenerative diseases.

One of the most notable advancements in the research of this compound is its role as a potential inhibitor of key enzymes involved in cancer progression. For instance, preclinical studies have demonstrated that 6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yl)-3,4-dihydropyrimidin-4-one exhibits selective inhibition against certain kinases, which are critical for cell proliferation and survival. This activity suggests its potential as a targeted therapy for various malignancies, including breast and prostate cancers.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its anti-inflammatory and antioxidant effects. The pyridine moiety is believed to play a significant role in these activities by facilitating interactions with reactive oxygen species and inflammatory pathways. Recent findings indicate that this compound could be a valuable addition to therapies aimed at mitigating oxidative stress-associated conditions such as Alzheimer's disease and cardiovascular disorders.

The synthesis of 6-amino-2-(morpholin-4-yl)-5-(pyridin-4-yli)-3,4-dihydropyrimidinone involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical testing and potential clinical trials. The use of advanced chromatographic techniques has further enhanced the quality control processes associated with this compound's production.

From an analytical standpoint, modern spectroscopic methods such as NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the compound's structure and purity. These techniques have also provided insights into its conformational flexibility and stability under different physiological conditions. Such information is crucial for understanding how this compound interacts with biological systems and how it might be optimized for therapeutic use.

Looking ahead, ongoing research is focused on elucidating the exact mechanisms by which 6-amino-morpholin-pyridine-dihydro-pyrimidone exerts its biological effects. This includes detailed studies on its binding interactions with target proteins, as well as investigations into its metabolic pathways in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug.

In conclusion, 6-amino-morpholin-pyridine-dihydro-pyrimidone (CAS No 2172111–20–3) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with its diverse biological activities, positions it as a key player in addressing some of today's most pressing healthcare challenges. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of innovative therapeutic development.